Cas no 194490-23-8 (6-methyl-1H-Indole-3-carbonitrile)
194490-23-8 structure
Product Name:6-methyl-1H-Indole-3-carbonitrile
CAS No:194490-23-8
MF:C10H8N2
MW:156.183921813965
CID:908127
PubChem ID:19603804
Update Time:2025-04-19
6-methyl-1H-Indole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-1H-Indole-3-carbonitrile
- 3-cyano-6-methylindole
- 1H-INDOLE-3-CARBONITRILE, 6-METHYL-
- 1H-Indole-3-carbonitrile,6-methyl-(9CI)
- AKOS006287552
- SCHEMBL6600237
- DTXSID30598985
- OGMHRPVTVFRXGB-UHFFFAOYSA-N
- 194490-23-8
- DB-114009
-
- Inchi: 1S/C10H8N2/c1-7-2-3-9-8(5-11)6-12-10(9)4-7/h2-4,6,12H,1H3
- InChI Key: OGMHRPVTVFRXGB-UHFFFAOYSA-N
- SMILES: N1C=C(C#N)C2C=CC(C)=CC1=2
Computed Properties
- Exact Mass: 156.06900
- Monoisotopic Mass: 156.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 39.6Ų
Experimental Properties
- PSA: 39.58000
- LogP: 2.34798
6-methyl-1H-Indole-3-carbonitrile Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
194490-23-8 (6-methyl-1H-Indole-3-carbonitrile) Related Products
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